Cas no 143118-52-9 (Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI))

• Product Name: Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI)
• CAS No: 143118-52-9
• MF: C₁₈H₂₈N₂O₆
• MW: 368.424725532532
• CID: 136772
• PubChem ID: 92178830
• Update Time: 2025-04-19

Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI)
• BOC-L-CYCLOHEXYLALANINE HYDROXYSUCCINIMIDE ESTER
• Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethy...
• BOC-L-CYCLOHEXYLALANINE-OSU
• N-BOC-CYCLOHEXYLALANINE-N-HYDROXYSUCCINIMIDE ESTER
• 143118-52-9
• (S)-2,5-dioxopyrrolidin-1-yl 2-(tert-butoxycarbonylamino)-3-cyclohexylpropanoate
• Carbamic acid,[1-(cyclohexylmethyl)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester,(S)-(9ci)
• (2,5-dioxopyrrolidin-1-yl) (2S)-3-cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate

• Inchi： 1S/C18H28N2O6/c1-18(2,3)25-17(24)19-13(11-12-7-5-4-6-8-12)16(23)26-20-14(21)9-10-15(20)22/h12-13H,4-11H2,1-3H3,(H,19,24)/t13-/m0/s1
• InChI Key： PMWRHLDHQHKTNM-ZDUSSCGKSA-N
• SMILES： O(C([C@H](CC1CCCCC1)NC(=O)OC(C)(C)C)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 368.19500
• Monoisotopic Mass: 368.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 102.01000
• LogP: 2.78610